2-(2-Ethoxy-4-formyl-6-iodophenoxy)acetamide
Description
“2-(2-Ethoxy-4-formyl-6-iodophenoxy)acetamide” is a chemical compound with the molecular formula C11H12INO4 . It is a research chemical and has been used in various scientific studies .
Molecular Structure Analysis
The molecular structure of “2-(2-Ethoxy-4-formyl-6-iodophenoxy)acetamide” is defined by its molecular formula, C11H12INO4 . The compound has a molecular weight of 349.12175 .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(2-Ethoxy-4-formyl-6-iodophenoxy)acetamide” include a molecular weight of 349.12175 .Scientific Research Applications
Biological Effects and Potential Therapeutic Applications
Biological Effects of Acetamide Derivatives : Kennedy (2001) discussed the toxicology and biological consequences of exposure to acetamide and its derivatives, highlighting the commercial importance and the varied biological responses these chemicals elicit based on their structure and usage Kennedy, 2001.
Synthesis and Pharmacological Activities : Al-Ostoot et al. (2021) focused on the chemical diversity of phenoxy acetamide and its derivatives, reviewing their synthesis and pharmacological activities as potential therapeutic candidates. This suggests a broad interest in exploring acetamide derivatives for drug development Al-Ostoot et al., 2021.
Environmental Impact and Degradation
Degradation of Acetaminophen : Qutob et al. (2022) reviewed the advanced oxidation processes for degrading acetaminophen, a compound structurally related to acetamide derivatives, in water. The study highlights the importance of understanding the degradation pathways and environmental impacts of such compounds Qutob et al., 2022.
Environmental Fate of Alkylphenols : Ying et al. (2002) discussed the environmental fate of alkylphenols and their ethoxylates, providing insights into the degradation and persistence of these compounds in environmental matrices. This research underscores the need for understanding the environmental behavior of various phenolic and acetamide derivatives Ying et al., 2002.
properties
IUPAC Name |
2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12INO4/c1-2-16-9-4-7(5-14)3-8(12)11(9)17-6-10(13)15/h3-5H,2,6H2,1H3,(H2,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRCIHEPKFXMMAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=O)I)OCC(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12INO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Ethoxy-4-formyl-6-iodophenoxy)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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